Cas no 57280-22-5 (4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane)

• Product Name: 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane
• CAS No: 57280-22-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD16621162
• CID: 822712
• PubChem ID: 11094747
• Update Time: 2025-06-08

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane
• 4,4-Dimethyl-3,5,8-trioxabic-yclo[5,1,0]Octane
• 3,​5,​8-​Trioxabicyclo[5.1.0]​octane, 4,​4-​dimethyl-
• 4,4-DiMethyl-3,5,8-trioxabicyclo[5,1,0]octane
• 4,4-DIMETHYL-3,5,8-TRIOXABICYCLO-[5.1.0]-OCTANE
• 3,5,8-Trioxabicyclo[5.1.0]octane, 4,4-diMethyl-
• EN300-136272
• DTXCID701400254
• 57280-22-5
• EC 421-750-9
• DTXSID10972789
• AS-19260
• 4,4-Dimethyl-3,5,8-trioxabicyclo(5.1.0)octane
• NS00077672
• SY053244
• SCHEMBL1223255
• BCP17091
• MFCD16621162
• AC-26559
• SB40516
• Z1255426054
• CS-0043326
• 4,4-dimethyl-3,5, 8-trioxabicyclo[5.1.0]octane
• A1-01688
• CS1776
• D5200
• AKOS016007973

• MDL： MFCD16621162
• Inchi： 1S/C7H12O3/c1-7(2)8-3-5-6(10-5)4-9-7/h5-6H,3-4H2,1-2H3
• InChI Key： GEKNCWQQNMEIMS-UHFFFAOYSA-N
• SMILES： O1C2COC(C)(C)OCC12

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 86°C/15mmHg(lit.)
• Flash Point: 56 ºC
• Refractive Index: 1.4560 to 1.4600
• PSA: 30.99
• Sensitiveness: Sensitive to heat & Air

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37-24/25
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,3-dioxepanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane

Chemical Profile of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS No. 57280-22-5)

4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane, identified by its unique Chemical Abstracts Service (CAS) number 57280-22-5, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry and materials science due to its distinctive bicyclic framework and oxygen-rich heterocyclic system. This compound belongs to the class of trioxolane derivatives, which are known for their versatile reactivity and potential applications in synthetic chemistry and bioactive molecule design.

The molecular architecture of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane features a fused bicyclic system consisting of two six-membered rings connected by an oxygen atom, with additional methyl groups at the 4-position and oxygen atoms at the 3-, 5-, and 8-positions. This structural motif imparts a high degree of rigidity to the molecule, making it an intriguing candidate for studying conformational dynamics and steric interactions in drug-like scaffolds. The presence of multiple oxygen atoms also suggests potential for hydrogen bonding interactions, which are critical for molecular recognition processes in biological systems.

In recent years, there has been growing interest in heterocyclic compounds with oxygen-rich environments due to their ability to modulate biological activity through various mechanisms. 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane has been explored as a potential intermediate in the synthesis of more complex pharmacophores, particularly those targeting enzymes and receptors involved in metabolic pathways. Its bicyclic core can serve as a scaffold for further functionalization, allowing chemists to introduce diverse substituents while maintaining the structural integrity necessary for biological efficacy.

One of the most compelling aspects of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane is its potential application in the development of novel materials with unique physicochemical properties. The rigid bicyclic structure combined with polar oxygen-containing groups makes this compound a promising candidate for applications in polymer chemistry and supramolecular assemblies. Researchers have begun investigating its role as a building block for high-performance polymers that exhibit enhanced thermal stability and mechanical strength.

The synthesis of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane presents significant challenges due to its strained cyclic system and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to access such complex molecules with high yields and purity. Recent studies have demonstrated the use of transition-metal-catalyzed reactions and innovative cyclization strategies to construct the trideoxolane core efficiently. These developments have opened up new avenues for exploring the synthetic utility of this compound and its derivatives.

From a medicinal chemistry perspective, 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane has been investigated for its potential as a kinase inhibitor due to its ability to mimic ATP binding pockets through its oxygen-rich environment. Preliminary computational studies have suggested that this compound can interact with key residues in kinase active sites, leading to inhibition of enzymatic activity. While further experimental validation is needed, these findings highlight the compound's promise as a lead structure for drug discovery efforts targeting kinases involved in cancer and inflammatory diseases.

The versatility of 4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its unique structural features make it suitable for designing novel herbicides or fungicides that can interact with biological targets in crop protection strategies. Additionally, the compound's ability to form stable complexes with metal ions has led to explorations in coordination chemistry and catalysis.

In conclusion,4,4-Dimethyl-3,5,8-trioxabicyclo[5.1.0]octane (CAS No. 57280-22-5) represents a structurally fascinating molecule with broad utility across multiple scientific disciplines。 Its rigid bicyclic framework、multiple oxygen atoms、and synthetic accessibility make it an invaluable tool for chemists seeking to develop new materials、pharmaceuticals、and agrochemicals。 As research continues to uncover new applications for this compound，its significance in advancing chemical science is expected to grow even further。